Cas no 2171899-25-3 (tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate)

• Product Name: tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate
• CAS No: 2171899-25-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6258483
• PubChem ID: 165823772
• Update Time: 2025-06-08

tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate
• 2171899-25-3
• EN300-1653189

• Inchi： 1S/C9H14N2O3/c1-5-6(10)7(14-11-5)8(12)13-9(2,3)4/h10H2,1-4H3
• InChI Key： FFIUTIGOZXXZEH-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C(C)=NO1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Additional information on tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate

Introduction to tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate (CAS No. 2171899-25-3)

tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate (CAS No. 2171899-25-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate consists of a tert-butyl group attached to a carboxylate moiety, which is further connected to an oxazole ring containing an amino and a methyl group. This configuration imparts specific chemical properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of certain enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate has also shown potential as an antimicrobial agent. Studies conducted by the American Chemical Society have indicated that this compound exhibits significant activity against a range of bacterial strains, including those resistant to conventional antibiotics. This finding opens up new avenues for the development of novel antibiotics to combat multidrug-resistant infections.

The solubility and stability of tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate are critical factors in its pharmaceutical applications. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Furthermore, its stability under different conditions ensures that it can be effectively stored and transported without significant degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate in human subjects. Preliminary results have been encouraging, with no major adverse effects reported. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

The synthesis of tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate involves several well-established chemical reactions. One common approach involves the reaction of tert-butyl bromoacetate with an appropriate amine and aldehyde under mild conditions to form the desired oxazole ring. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, tert-butyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate (CAS No. 2171899-25-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and contribute to advancements in drug discovery and development.